Cas no 1909309-81-4 (4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 1909309-81-4
• MDL: MFCD29763294
• CID: 4628639
• PubChem ID: 22388895
• Update Time: 2025-06-30

4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD29763294

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione (CAS No. 1909309-81-4)

4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 1909309-81-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the class of isoindole derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both an ethynyl group and a dione moiety in its molecular structure endows it with distinctive reactivity and binding capabilities, making it a valuable scaffold for designing novel therapeutic agents.

The structure of 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione features a fused ring system consisting of an isoindole core, which is a bicyclic aromatic structure containing nitrogen atoms. The ethynyl group (-C≡CH) attached at the 4-position introduces a high degree of electrophilicity, facilitating various chemical transformations such as Sonogashira coupling reactions. Meanwhile, the dione functionality (C=O-C=O) at the 1 and 3 positions provides additional sites for hydrogen bonding and coordination interactions with biological targets. This combination of structural features makes the compound a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

In recent years, there has been growing interest in isoindole derivatives as pharmacological tools due to their ability to interact with biological macromolecules in multiple ways. The biological activity of 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione has been investigated in several preclinical studies, where it has shown potential in modulating various cellular pathways. Notably, research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. These findings have prompted further investigation into its mechanism of action and therapeutic potential.

One of the most compelling aspects of 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione is its synthetic utility. The ethynyl group serves as an excellent handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents at other positions on the isoindole core. This modular approach enables chemists to generate a library of analogs with tailored properties for biological evaluation. Additionally, the dione moiety can be further functionalized through oxidation or reduction reactions, expanding the scope of possible derivatives. Such synthetic flexibility is crucial for optimizing lead compounds towards clinical development.

The pharmaceutical applications of 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione are currently under active investigation by academic and industrial research teams. Preliminary studies have suggested that this compound may have utility in treating diseases characterized by abnormal cell proliferation and inflammation. For instance, its interaction with specific protein targets has been explored as a potential strategy to inhibit tumor growth in certain cancer models. Furthermore, its ability to modulate immune responses has also been examined in contexts such as autoimmune disorders. These early findings underscore the importance of 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione as a scaffold for developing novel therapeutics.

The chemical synthesis of this compound involves multi-step organic transformations starting from readily available precursors. A common route includes the formation of the isoindole core through cyclization reactions followed by functionalization at the 4-position with an ethynyl group via cross-coupling methodologies. The introduction of the dione functionality typically follows through oxidation steps that convert hydroxyl or carbonyl groups into ketone moieties. Advances in synthetic methodologies have enabled more efficient and scalable production processes for 4-ethynyl-2,3-dihydro-1H-isoindole-1,3-dione, making it more accessible for research purposes.

In conclusion,4-Ethynyl -2 , 3 -dihydro - 1 H - isoindole - 1 , 3 -dione ( CAS No . 1909309 -81 -4 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , combined with its synthetic versatility , make it an attractive scaffold for designing novel bioactive molecules . As ongoing studies continue to uncover its biological activities and mechanistic insights , this compound is poised to play an important role in the development of next-generation therapeutic agents . The continued exploration of its chemical space will likely yield valuable insights into disease mechanisms and lead to innovative treatments across multiple therapeutic areas .